Cas no 1186301-79-0 (tert-butyl (R)-2-methylpyrrolidine-2-carboxylate)

Tert-butyl (R)-2-methylpyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl ester group enhances stability and solubility, facilitating handling and purification processes. The (R)-configuration at the 2-position makes it valuable for asymmetric synthesis, particularly in the preparation of bioactive compounds and chiral catalysts. The methyl substitution on the pyrrolidine ring further modulates steric and electronic properties, enabling tailored reactivity in nucleophilic or catalytic transformations. This compound is commonly employed in peptidomimetics, medicinal chemistry, and ligand design due to its structural versatility and stereochemical control. Storage under inert conditions is recommended to maintain integrity.

tert-butyl (R)-2-methylpyrrolidine-2-carboxylate structure

1186301-79-0 structure

Product Name:tert-butyl (R)-2-methylpyrrolidine-2-carboxylate

CAS No:1186301-79-0

MF:C₁₀H₁₉NO₂

MW:185.26336312294

CID:2893599

PubChem ID:95366190

Update Time:2025-06-07

tert-butyl (R)-2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (R)-2-methylpyrrolidine-2-carboxylate
- TERT-BUTYL (2R)-2-METHYLPYRROLIDINE-2-CARBOXYLATE
- 1186301-79-0
- TERT-BUTYL(2R)-2-METHYLPYRROLIDINE-2-CARBOXYLATE
- EN300-740856
- t-Butyl (2R)-2-methylpyrrolidine-2-carboxylate
- MFCD14635530
- G82181
- Inchi： 1S/C10H19NO2/c1-9(2,3)13-8(12)10(4)6-5-7-11-10/h11H,5-7H2,1-4H3/t10-/m1/s1
- InChI Key： WAOBLRSJQYXNJU-SNVBAGLBSA-N
- SMILES： O(C(C)(C)C)C([C@@]1(C)CCCN1)=O

Computed Properties

Exact Mass: 185.14200
Monoisotopic Mass: 185.141578849Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33000
LogP: 1.79900

tert-butyl (R)-2-methylpyrrolidine-2-carboxylate Pricemore >>

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